molecular formula C9H8ClN3O2 B8501302 1h-Pyrazolo[4,3-b]pyridine-5-carboxylic acid,7-chloro-,ethyl ester

1h-Pyrazolo[4,3-b]pyridine-5-carboxylic acid,7-chloro-,ethyl ester

Cat. No.: B8501302
M. Wt: 225.63 g/mol
InChI Key: KVJFDYWMBSIZCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1h-Pyrazolo[4,3-b]pyridine-5-carboxylic acid,7-chloro-,ethyl ester is a useful research compound. Its molecular formula is C9H8ClN3O2 and its molecular weight is 225.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H8ClN3O2

Molecular Weight

225.63 g/mol

IUPAC Name

ethyl 7-chloro-1H-pyrazolo[4,3-b]pyridine-5-carboxylate

InChI

InChI=1S/C9H8ClN3O2/c1-2-15-9(14)6-3-5(10)8-7(12-6)4-11-13-8/h3-4H,2H2,1H3,(H,11,13)

InChI Key

KVJFDYWMBSIZCL-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=NC2=C(C(=C1)Cl)NN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 4,7-dihydro-7-oxo-1H-pyrazolo[4,3-b]pyridine-5-carboxylate (5.0 g, 24 mmol) was heated under reflux in phosphoryl chloride (50 ml) for 25 min. Excess reagent was removed in vacuo and the residue was treated with water to give a yellow solid. After neutralisation with 10% sodium hydroxide solution, the solid was collected and dried to give the title compound (4.48 g, 83%), m.p. 276°-279° C. after recrystallisation from ethyl acetate.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two
Yield
83%

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